Cas no 1227516-41-7 (2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine)

2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine is a halogenated pyridine derivative featuring both bromine and trifluoromethyl functional groups, making it a versatile intermediate in organic synthesis. The presence of reactive bromine substituents at the 2- and 4-positions allows for selective further functionalization, while the electron-withdrawing trifluoromethyl group enhances its utility in the synthesis of agrochemicals, pharmaceuticals, and specialty materials. This compound is particularly valuable in cross-coupling reactions, nucleophilic substitutions, and as a building block for heterocyclic frameworks. Its stability and well-defined reactivity profile make it a preferred choice for researchers developing advanced molecular structures.

2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine structure

1227516-41-7 structure

Product Name:2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine

CAS No:1227516-41-7

MF:C₇H₄Br₂F₃N

MW:318.916570663452

CID:4689036

Update Time:2025-05-20

2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-bromo-4-bromomethyl-5-(trifluoromethyl)pyridine
- FCH1343567
- 2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine
- Inchi： 1S/C7H4Br2F3N/c8-2-4-1-6(9)13-3-5(4)7(10,11)12/h1,3H,2H2
- InChI Key： IUWRZGUIAXAEJY-UHFFFAOYSA-N
- SMILES： BrCC1C=C(N=CC=1C(F)(F)F)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 174
Topological Polar Surface Area: 12.9

2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023022585-250mg	2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine	1227516-41-7	97%	250mg	$666.40	2023-09-03
Alichem	A023022585-500mg	2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine	1227516-41-7	97%	500mg	$1019.20	2023-09-03
Alichem	A023022585-1g	2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine	1227516-41-7	97%	1g	$1747.20	2023-09-03

2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine Related Literature

1. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
4. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
5. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592

Additional information on 2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine (CAS No. 1227516-41-7)

2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine (CAS No. 1227516-41-7) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine and trifluoromethyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers increasingly focus on this compound due to its potential applications in drug discovery and crop protection, aligning with the growing demand for sustainable chemistry solutions.

The compound’s pyridine core and dual bromine substituents enable selective cross-coupling reactions, a hot topic in catalysis research. Recent studies highlight its role in Suzuki-Miyaura and Buchwald-Hartwig reactions, addressing industry needs for efficient C-C bond formation. With the rise of AI-driven molecular design, 1227516-41-7 has gained attention in virtual screening libraries, as its scaffold is frequently queried in cheminformatics databases.

Environmental considerations are also pivotal. The trifluoromethyl group enhances metabolic stability, a key factor in developing green chemistry alternatives. This aligns with global trends like REACH compliance and PFAS reduction, making 2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine a subject of lifecycle assessment studies. Analytical methods such as HPLC and LC-MS are commonly employed to ensure purity, reflecting the compound’s importance in quality-by-design (QbD) frameworks.

From a commercial perspective, CAS 1227516-41-7 is often searched alongside terms like “high-purity pyridine derivatives” and “custom synthesis intermediates”, underscoring its niche market value. Suppliers emphasize GMP-grade production to meet clinical trial demands, while patent filings reveal its utility in kinase inhibitor development—a trending area in oncology research.

In summary, 2-Bromo-4-bromomethyl-5-(trifluoromethyl)pyridine bridges cutting-edge science and industrial applications. Its relevance to precision medicine, agrochemical innovation, and catalysis technology ensures sustained interest across multidisciplinary fields, backed by rigorous structure-activity relationship (SAR) studies.